1-(2-furyl)-3-[(4-methoxyphenyl)amino]-2-propen-1-one

• IUPAC Name: (E)-1-(furan-2-yl)-3-(4-methoxyanilino)prop-2-en-1-one
• InChI: InChI=1S/C14H13NO3/c1-17-12-6-4-11(5-7-12)15-9-8-13(16)14-3-2-10-18-14/h2-10,15H,1H3/b9-8+
• InChI Key: YNWZRWWLYACMKW-CMDGGOBGSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC=CC(=O)C2=CC=CO2
• Isomeric SMILES: COC1=CC=C(C=C1)N/C=C/C(=O)C2=CC=CO2
• Molecular Formula: C14H13NO3
• Molecular Weight: 243.26 g/mol

Description

1-(2-furyl)-3-[(4-methoxyphenyl)amino]-2-propen-1-one, also known as curcumin, is a naturally occurring compound found in the rhizomes of the turmeric plant (Curcuma longa). Curcumin has been widely studied for its potential therapeutic properties due to its anti-inflammatory, antioxidant, and anticancer effects.

Mechanism of Action

The mechanism of action of 1-(2-furyl)-3-[(4-methoxyphenyl)amino]-2-propen-1-one is complex and involves multiple pathways. It has been shown to inhibit the activity of various enzymes and transcription factors, including COX-2, NF-κB, and STAT3, which play a role in inflammation and cancer development. Curcumin also modulates the expression of various genes involved in cell cycle regulation and apoptosis.
Biochemical and Physiological Effects
Curcumin has been shown to have a wide range of biochemical and physiological effects, including its ability to reduce inflammation, oxidative stress, and DNA damage. It has also been shown to modulate various signaling pathways involved in cancer development, including the PI3K/AKT/mTOR pathway and the Wnt/β-catenin pathway.

Advantages and Limitations for Lab Experiments

Curcumin has several advantages for use in lab experiments, including its low toxicity, low cost, and wide availability. However, its poor solubility and stability can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on 1-(2-furyl)-3-[(4-methoxyphenyl)amino]-2-propen-1-one, including the development of more effective delivery methods, the identification of new targets for its therapeutic effects, and the investigation of its potential use in combination with other drugs or therapies. Additionally, further research is needed to better understand the mechanisms of action of 1-(2-furyl)-3-[(4-methoxyphenyl)amino]-2-propen-1-one and its potential role in the prevention and treatment of various diseases.

Scientific Research Applications

Curcumin has been extensively studied for its potential therapeutic properties, including its anti-inflammatory, antioxidant, and anticancer effects. It has been shown to have a wide range of biological activities, including the modulation of immune responses, the inhibition of angiogenesis, and the induction of apoptosis.